Cas no 1044535-52-5 (Dagrocorat)

• Product Name: Dagrocorat
• CAS No: 1044535-52-5
• MF: C₂₉H₂₉F₃N₂O₂
• MW: 494.547978162766
• CID: 2853172
• PubChem ID: 24873449
• Update Time: 2025-06-09

Dagrocorat Chemical and Physical Properties

Names and Identifiers

• Dagrocorat
• OPM23UN90U
• Dagrocorat [USAN:INN]
• Fagrocorat
• Dagrocorat (USAN/INN)
• PF 0251802
• PF 00251802
• GTPL9650
• US8901310, Example 1
• BDBM140009
• AOB87471
• DB14676
• D10617
• Q27285777
• (4bS,7R,8aR)-4b-benzyl-7-hydroxy-N-(2-methylpyridin-3-yl)-7-(trifluoromethyl)-
• PF-802
• CHEMBL3137304
• DAGROCORAT [WHO-DD]
• AKOS040741593
• 2-Phenanthrenecarboxamide, 4b,5,6,7,8,8a,9,10-octahydro-7-hydroxy-N-(2-methyl-3-pyridinyl)-4b-(phenylmethyl)-7-(trifluoromethyl)-, (4bS,7R,8aR)-
• SCHEMBL1707468
• CS-0012318
• UNII-OPM23UN90U
• DA-52294
• DAGROCORAT [INN]
• MS-29183
• DAGROCORAT [USAN]
• DTXSID60146493
• PF-0251802
• 1044535-52-5
• PF-00251802
• HY-16718
• (4bS,7R,8aR)-4b-benzyl-7-hydroxy-N-(2-methylpyridin-3-yl)-7-(trifluoromethyl)-4b,5,6,7,8,8a,9,10-octahydrophenanthrene-2-carboxamide
• G14566

• Inchi： 1S/C29H29F3N2O2/c1-19-25(8-5-15-33-19)34-26(35)22-10-12-24-21(16-22)9-11-23-18-28(36,29(30,31)32)14-13-27(23,24)17-20-6-3-2-4-7-20/h2-8,10,12,15-16,23,36H,9,11,13-14,17-18H2,1H3,(H,34,35)/t23-,27+,28-/m1/s1
• InChI Key： QJJBNCHSWFGXML-KEKPKEOLSA-N
• SMILES： FC([C@]1(CC[C@@]2(CC3C=CC=CC=3)C3C=CC(C(NC4=CC=CN=C4C)=O)=CC=3CC[C@@H]2C1)O)(F)F

Computed Properties

• Exact Mass: 494.21811266g/mol
• Monoisotopic Mass: 494.21811266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 62.2

Dagrocorat Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes

Additional information on Dagrocorat

Dagrocorat (CAS No. 1044535-52-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Dagrocorat, chemically identified by the compound CAS No. 1044535-52-5, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique molecular structure and promising biological activities. The study of Dagrocorat and its derivatives has opened new avenues in drug discovery, particularly in addressing complex therapeutic challenges.

The molecular framework of CAS No. 1044535-52-5 exhibits a sophisticated blend of functional groups that contribute to its remarkable pharmacological properties. Recent studies have highlighted its potential in modulating various biological pathways, making it a valuable candidate for further investigation. The compound's ability to interact with multiple targets has sparked interest among researchers exploring innovative therapeutic strategies.

In the realm of pharmaceutical development, Dagrocorat has been extensively studied for its potential applications in treating a range of diseases. Preliminary research indicates that it may exhibit anti-inflammatory, antioxidant, and even anticancer properties. These findings have prompted scientists to delve deeper into understanding the mechanisms by which CAS No. 1044535-52-5 exerts its effects at the molecular level.

One of the most intriguing aspects of Dagrocorat is its structural diversity, which allows for the synthesis of numerous analogs with tailored properties. Researchers have been leveraging this flexibility to design molecules that are more potent and selective in their interactions with biological targets. This approach aligns with the growing trend in drug development towards personalized medicine, where compounds are customized to meet individual patient needs.

The synthesis and characterization of CAS No. 1044535-52-5 have been refined through advanced chemical methodologies, ensuring high purity and yield. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the compound's structure and confirming its identity. These advancements underscore the importance of robust analytical techniques in modern pharmaceutical research.

The pharmacokinetic profile of Dagrocorat is another area of active investigation. Studies have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical translation. Understanding these pharmacokinetic parameters is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion, Dagrocorat (CAS No. 1044535-52-5) represents a promising compound with significant implications for future pharmaceutical applications. Its unique molecular structure, combined with its diverse biological activities, positions it as a key player in the ongoing quest to develop novel therapeutics. As research continues to uncover new insights into its mechanisms of action, Dagrocorat is poised to make substantial contributions to the field of chemical and biomedical science.